(1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride

• IUPAC Name: (1R,2S)-4-aminocyclopentane-1,2-diol;hydrochloride
• InChI: InChI=1S/C5H11NO2.ClH/c6-3-1-4(7)5(8)2-3;/h3-5,7-8H,1-2,6H2;1H/t3?,4-,5+
• InChI Key: VAAWFGANNVMGPH-RSCCPHMWSA-N
• Canonical SMILES: C1C(CC(C1O)O)N.Cl
• Isomeric SMILES: C1[C@H]([C@H](CC1N)O)O.Cl
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol
• CAS RN: 167298-49-9

Description

“(1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride” is a chemical compound with potential therapeutic applications. It has a CAS Number of 2197063-37-7.

Molecular Structure Analysis

The molecular formula of “(1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride” is C5H12ClNO2. Its InChI Code is 1S/C5H11NO2.ClH/c6-3-1-4(7)5(8)2-3;/h3-5,7-8H,1-2,6H2;1H/t3?,4-,5+;.

Physical And Chemical Properties Analysis

“(1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride” is a powder that is stored at room temperature. It has a molecular weight of 153.61.

Scientific Research Applications

1. Kinetics and Mechanism in Hydrolysis

The kinetics and mechanism of the hydrolysis of cyclopentolate hydrochloride, which is related to (1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride, have been studied. The degradation follows first-order kinetics at higher temperatures, indicating rapid degradation at higher pH values. This understanding is essential in pharmaceutical applications where stability and shelf-life are key factors (Roy, 1995).

2. Inhibitory Activity in Enzymatic Synthesis

1-Aminocyclopentane-1-carboxylic acid, a compound structurally related to (1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride, has been shown to inhibit the enzymatic synthesis of S-adenosyl-L-methionine. This inhibition is strictly dependent on ring size and is significantly influenced by substituents, indicating potential for drug development and understanding enzyme interaction (Coulter et al., 1974).

3. Potential in Antiviral Therapy

Compounds like (1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride have potential applications in antiviral therapy. For example, amantadine, a structurally related compound, has been effective in the treatment of influenza A infections. This suggests a potential role for (1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride in similar applications (Hay et al., 1985).

4. Chemical Synthesis and Characterization

The stereospecific synthesis of compounds related to (1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride has been a focus of research. For example, the synthesis of 1-aminocyclopentane-1,3-dicarboxylic acid, a selective agonist of metabotropic glutamate receptors, has been achieved, highlighting the potential for synthesizing targeted chemical compounds for specific receptor interactions (Ma et al., 1997).

5. Potential in Cancer Therapy

Compounds structurally similar to (1R,2S)-4-aminocyclopentane-1,2-diol hydrochloride have been synthesized and studied for their anti-inflammatory and potential anticancer activities. This suggests a potential application in the development of novel therapeutic agents for treating cancer (Basu Baul et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.